Cas no 89100-93-6 (1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate)

1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate structure
89100-93-6 structure
Product Name:1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-93-6
MF:C22H48N6O8S
MW:556.716924667358
CID:2680327
Update Time:2023-08-07

1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties

Names and Identifiers

    • 2-(3-cycloheptyloxy-2-hydroxypropyl)guanidine,sulfuric acid
    • 1-Cycloheptyloxy-3-guanidino-2-propanol sulfate (2:1)
    • 1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
    • Guanidine, (3-(cycloheptyloxy)-2-hydroxypropyl)-, sufate (2:1) (salt)
    • Guanidine, 1-(3-(cycloheptyloxy)-2-hydroxypropyl)-, sulfate (2:1)
    • Sulfuric acid--N-[3-(cycloheptyloxy)-2-hydroxypropyl]guanidine (1/2)
    • Inchi: 1S/2C11H23N3O2.H2O4S/c2*12-11(13)14-7-9(15)8-16-10-5-3-1-2-4-6-10;1-5(2,3)4/h2*9-10,15H,1-8H2,(H4,12,13,14);(H2,1,2,3,4)
    • InChI Key: RJFAFVYJRCYURF-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 291
  • Topological Polar Surface Area: 271
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